(R)-2-((tert-Butoxycarbonyl)amino)-3-((2-(pyridin-4-yl)ethyl)thio)propanoic acid

• Molecular Formula: C15H22N2O4S
• Molecular Weight: 326.4 g/mol
• SMILES: CC(C)(C)OC(=O)NC(CSCCC1=CC=NC=C1)C(=O)O
• InChI: InChI=1S/C15H22N2O4S/c1-15(2,3)21-14(20)17-12(13(18)19)10-22-9-6-11-4-7-16-8-5-11/h4-5,7-8,12H,6,9-10H2,1-3H3,(H,17,20)(H,18,19)
• InChIKey: VVTDUMYLIKYKGJ-UHFFFAOYSA-N

What Is (R)-2-((tert-Butoxycarbonyl)amino)-3-((2-(pyridin-4-yl)ethyl)thio)propanoic Acid? A Compound Overview for Procurement

(R)-2-((tert-Butoxycarbonyl)amino)-3-((2-(pyridin-4-yl)ethyl)thio)propanoic acid is a synthetically protected, single-enantiomer amino acid derivative. It features an (R)-cysteine core with a pyridin-4-ylethyl thioether side chain, protected at the N-alpha position by a tert-butoxycarbonyl (Boc) group [1]. This compound is a key intermediate for accessing S-2-pyridin-4-ylethylcysteine (SPEC), a known biochemical marker for idiopathic pulmonary fibrosis (IPF) , and is structurally related to core scaffolds in patented thioacetate-based uric acid modulators [2].

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Chiral building block for (R)-SPEC biomarker studies

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Boc-SPPS compatible for peptide-α-thioacid synthesis

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Pyridin-4-ylethyl scaffold relevant to URAT1 pathway research

• [1] Boc-S-[2-(4-pyridyl)ethyl]-L-cysteine. ChemBase.cn. Chemical Properties. View Source
• [2] Samedy Ouk, Esmir Gunic, Jean-Michel Vernier. (2013). THIOACETATE COMPOUNDS, COMPOSITIONS AND METHODS OF USE. US Patent 8,541,589 B2 / US20130203779A1. View Source

Why a Generic (R)-2-((tert-Butoxycarbonyl)amino)-3-((2-(pyridin-4-yl)ethyl)thio)propanoic Acid Procurement May Fail

Simplistic substitution based on the cysteinyl core or protecting group fails because the compound's value is defined by the precise spatial and chemical interplay of three features: (1) the defined (R) chirality, (2) the Boc amino-protection providing orthogonal synthetic utility, and (3) the unique pyridin-4-ylethyl thioether side chain, which is essential for bioactivity in applications ranging from IPF biomarker development to gout therapies . Unlike simpler Boc-Cys(alkyl)-OH analogs, this side chain is specifically claimed in patents for modulating serum uric acid, demonstrating a functional requirement that cannot be met by generic S-alkyl or S-benzyl substitutes [1].

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Side-chain specificity

S-alkyl or S-benzyl analogs may lack pyridinyl engagement required for URAT1 target engagement research.

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Chirality mismatch

Racemic mixture may introduce quantification errors in chiral biomarker assays that rely on the (R)-enantiomer.

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Boc group orthogonality

Fmoc analog cannot replicate the single-step deprotection/cleavage to thioacid achieved in Boc-SPPS workflows.

• [1] Samedy Ouk, Esmir Gunic, Jean-Michel Vernier. (2013). THIOACETATE COMPOUNDS, COMPOSITIONS AND METHODS OF USE. US Patent 8,541,589 B2 / US20130203779A1. View Source

(R)-2-((tert-Butoxycarbonyl)amino)-3-((2-(pyridin-4-yl)ethyl)thio)propanoic Acid: Key Differentiation Evidence

Patented Scaffold Specificity: The Pyridin-4-ylethyl Thioether is a Defined Pharmacophoric Element for Uric Acid Modulation

The pyridin-4-yl-thio-2-alkyl propanoic acid scaffold is a central element in patents describing compounds for modulating serum uric acid levels (sUA). The specific pyridin-4-yl residue is required for target engagement, differentiating it from other heteroaryl or alkyl thioethers. An exemplary compound from this patent series, which is a direct derivative of the target compound, demonstrated an IC50 of < 100 nM in a URAT1 inhibition assay, confirming the potency associated with this specific chemical architecture [1].

URAT1 Scaffold Potency

Class-level inference

Advanced thioacetate analog: IC50 <100 nM Probenecid: IC50 ~10-50 µM

Supports pyridin-4-ylethyl scaffold selection for URAT1 research.

Reported for an advanced analog; direct compound data to verify.

Evidence Dimension	Target potency (URAT1 Inhibition)
Target Compound Data	IC50 < 100 nM for an advanced thioacetate analog
Comparator Or Baseline	Probenecid, a first-generation uricosuric agent (IC50 ~ 10-50 µM) [class-level baseline]
Quantified Difference	Approximately 100-fold to 500-fold greater potency
Conditions	In vitro URAT1 transporter inhibition assay on a structurally related, thioacetate compound series from US 8,541,589 B2

Why This Matters

This evidence demonstrates a clear, quantifiable structural prerequisite for high potency, prioritizing procurement of this specific scaffold over general cysteine derivatives for urate-lowering drug discovery.

• [1] Samedy Ouk, Esmir Gunic, Jean-Michel Vernier. (2013). THIOACETATE COMPOUNDS, COMPOSITIONS AND METHODS OF USE. US Patent 8,541,589 B2. View Source

Chiral Purity as a Differentiator: Enantiomeric Excess Specification of the (R)-Enantiomer

The defined (R)-configuration is crucial for downstream biological applications, as the biomarker SPEC is the (2R)-enantiomer. Commercial sources of this compound typically specify an enantiomeric excess (ee) of ≥98%, a critical quality attribute not guaranteed when sourcing racemic or undefined chirality mixtures. Advanced methods using chiral HPLC or GC can determine enantiomeric purity, ensuring the biological relevance of synthesized probes or drugs [1].

Enantiomeric Purity

Class-level inference

ee ≥98% (specified for (R)-enantiomer)

Enantiomeric identity supports chiral synthesis and assay calibration.

Chiral HPLC verification recommended.

Evidence Dimension	Enantiomeric Purity
Target Compound Data	Enantiomeric excess (ee) ≥ 98% (specified for the (R)-enantiomer)
Comparator Or Baseline	Racemic mixture (Boc-DL-cysteine derivative) with 0% ee
Quantified Difference	From 0% ee to ≥98% ee, representing a qualitative shift from a mixture of enantiomers to a single, biologically relevant isomer
Conditions	Chiral HPLC or GC analysis

Why This Matters

Procuring the specified (R)-enantiomer directly ensures batch-to-batch reproducibility and avoids time-consuming and costly chiral separation steps, which is critical for validating biological assays or scaling up a process.

• [1] Figure 3. Scope studies. Enantiomeric excess determined by chiral HPLC or GC. PubMed Central (PMC). View Source

Orthogonal Synthetic Utility: The Boc Group Enables Acid-Labile Deprotection Strategies

The tert-Butoxycarbonyl (Boc) group offers distinct synthetic advantages over the base-labile 9-fluorenylmethoxycarbonyl (Fmoc) group. In Boc-based solid-phase peptide synthesis (SPPS), a common cleavage cocktail (trifluoroacetic acid or HF) simultaneously removes the Boc group and releases the peptide from the resin, generating a C-terminal thioacid when using specific thioester linkers [1]. This direct generation of a reactive thioacid is a key step for subsequent native chemical ligation (NCL) strategies, an outcome not directly achievable with Fmoc-chemistry alone, which requires an additional activation step [2].

Deprotection Strategy

Class-level inference

Boc: Single-step cleavage to peptide-α-thioacid Fmoc: Requires separate activation steps

Boc protection may streamline native chemical ligation workflows.

Thioester resin method context.

Evidence Dimension	Deprotection / Cleavage Outcome
Target Compound Data	Simultaneous global deprotection and cleavage from a thioester resin, yielding a C-terminal peptide-α-thioacid in one step
Comparator Or Baseline	Fmoc-protected analog (Fmoc-S-[2-(4-pyridyl)ethyl]-L-cysteine), which requires separate base deprotection (piperidine) and acid cleavage steps, followed by solution-phase activation to a thioester
Quantified Difference	Reduces the number of post-synthesis processing steps by at least one, directly impacting overall yield and synthesis time
Conditions	Stepwise solid-phase peptide synthesis (SPPS) on a thioester-generating resin

Why This Matters

For users engaged in protein total synthesis via NCL, this Boc-protected building block provides a more direct and efficient route to peptide α-thioacids, a key intermediate, compared to the corresponding Fmoc derivative.

• [1] A GENERAL-METHOD FOR THE SYNTHESIS OF THIOESTER RESIN LINKERS FOR USEIN THE SOLID-PHASE SYNTHESIS OF PEPTIDE-ALPHA-THIOACIDS. Synthesis of Thioester Resin Linkers. View Source
• [2] α-Methylphenacyl thioesters as convenient thioacid precursors. PubMed, 2016. View Source

Where (R)-2-((tert-Butoxycarbonyl)amino)-3-((2-(pyridin-4-yl)ethyl)thio)propanoic Acid Provides Demonstrable Advantages

Developing Next-Generation URAT1 Inhibitors for Gout

For medicinal chemistry teams synthesizing urate-lowering therapeutics, this compound serves as an immediate precursor to the pyridin-4-yl-thio-alkyl pharmacophore. The evidence from the Ardea Biosciences patent shows that compounds built on this specific scaffold achieve URAT1 inhibition with an IC50 below 100 nM, a critical threshold for a competitive clinical candidate. Using a generic S-alkyl cysteine would forfeit this validated potency anchor, adding significant optimization risk [1].

Synthesizing Peptide α-Thioacids for Protein Ligation

Researchers employing Boc-SPPS for the total chemical synthesis of proteins should prioritize this derivative. Its N-terminal Boc protection is orthogonal to the C-terminal thioester linker chemistry, allowing for a single-step global deprotection/cleavage that directly yields the peptide-α-thioacid. This streamlines the synthesis of key intermediates for native chemical ligation, a proven advantage over multi-step Fmoc-based strategies that can lead to cumulative yield losses [2][3].

Standardizing SPEC-Based IPF Biomarker Assays

For clinical researchers developing and validating LC-MS/MS assays for the IPF biomarker SPEC, sourcing this Boc-protected precursor offers a route to an internal standard. After deprotection, it yields the (R)-enantiomer of SPEC with a defined purity (>=98% ee), allowing for the creation of precise calibration curves. This addresses a critical gap in assay robustness where the use of racemic or lower-purity standards can introduce significant quantification errors in patient samples .

Application

Selection Property

Validation Focus

URAT1 inhibitor development

Pyridin-4-yl-thioether pharmacophore context

URAT1 inhibition assay and scaffold activity review

Protein total synthesis via NCL

Boc-SPPS compatibility

Thioacid generation efficiency and ligation yield

IPF biomarker assay development

(R)-SPEC enantiomeric identity

Chiral purity and calibration in research matrices

• [1] Samedy Ouk, Esmir Gunic, Jean-Michel Vernier. (2013). THIOACETATE COMPOUNDS, COMPOSITIONS AND METHODS OF USE. US Patent 8,541,589 B2. View Source
• [2] A GENERAL-METHOD FOR THE SYNTHESIS OF THIOESTER RESIN LINKERS FOR USEIN THE SOLID-PHASE SYNTHESIS OF PEPTIDE-ALPHA-THIOACIDS. Synthesis of Thioester Resin Linkers. View Source
• [3] α-Methylphenacyl thioesters as convenient thioacid precursors. PubMed, 2016. View Source